Cas no 1374651-53-2 (6-(aminomethyl)-1(2h)-isoquinolinone)
1374651-53-2 structure
Product Name:6-(aminomethyl)-1(2h)-isoquinolinone
CAS No:1374651-53-2
MF:C10H10N2O
MW:174.199202060699
CID:1244862
PubChem ID:97289952
Update Time:2025-04-20
6-(aminomethyl)-1(2h)-isoquinolinone Chemical and Physical Properties
Names and Identifiers
-
- 6-(aminomethyl)-1(2h)-isoquinolinone
- 6-(aMinoMethyl)isoquinolin-1(2H)-one
- 1374651-53-2
- 6-(Aminomethyl)-2H-isoquinolin-1-one
- SCHEMBL22501747
-
- Inchi: 1S/C10H10N2O/c11-6-7-1-2-9-8(5-7)3-4-12-10(9)13/h1-5H,6,11H2,(H,12,13)
- InChI Key: AVBSLSNMHQUKPP-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(CN)=CC=2C=CN1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.1Ų
6-(aminomethyl)-1(2h)-isoquinolinone Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1374651-53-2 (6-(aminomethyl)-1(2h)-isoquinolinone) Related Products
- 26829-47-0(7-methyl-1,2-dihydroisoquinolin-1-one)
- 24188-72-5(5-methyl-1,2-dihydroisoquinolin-1-one)
- 4594-71-2(2-Methylisoquinolin-1(2H)-one)
- 131002-10-3(6-Methylisoquinolin-1(2H)-one)
- 174302-46-6(7-amino-1(2H)-Isoquinolinone)
- 216099-46-6(6-amino-1,2-dihydroisoquinolin-1-one)
- 489453-23-8(Isoquinolin-1(2H)-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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